Cas no 71-58-9 (Medroxyprogesterone acetate)

Medroxyprogesterone acetate (MPA) is a long-acting progestogen steroid with established efficacy in hormone replacement therapy and contraception. Its advantages include sustained release formulations allowing for reduced dosing frequency, improved patient compliance, and potential benefits in regulating menstrual cycles and alleviating menopausal symptoms.
Medroxyprogesterone acetate structure
Medroxyprogesterone acetate structure
Product Name:Medroxyprogesterone acetate
CAS No:71-58-9
MF:C24H34O4
MW:386.524367809296
MDL:MFCD00010483
CID:33932
PubChem ID:87560200
Update Time:2025-09-22

Medroxyprogesterone acetate Chemical and Physical Properties

Names and Identifiers

    • Medroxyprogesterone 17-acetate
    • Pregn-4-ene-3,20-dione,17-hydroxy-6a-methyl-, acetate(7CI,8CI)
    • Progesterone, 17-hydroxy-6a-methyl-, acetate (6CI)
    • 17a-Acetoxy-6a-methylprogesterone
    • 17a-Hydroxy-6a-methyl-4-pregnene-3,20-dione17-acetate
    • Medroxyprogesterone Acetate
    • Medroxiprogesteron Acetate
    • Medroxy Progesterone
    • 17α-Acetoxy-6α-methylprogesterone
    • MPA
    • 17α-Hydroxy-6α-methyl-4-pregnene-3,20-dione 17-Acetate
    • Hydroxymethylprogesterone acetate
    • 17alpha-Acetoxy-6-alpha-methylpregn-4-ene-3,20-dione
    • 17a-Hydroxy-6a-methyl-4-pregnene-3,20-dione acetate
    • Depo-provera
    • Metigestrona
    • Provera
    • Farlutin
    • Gestapuran
    • Perlutex
    • Veramix
    • Methylacetoxyprogesterone
    • Medroxyacetate progesterone
    • Repromix
    • Proverone
    • Prodasone
    • Nadigest
    • Depcorlutin
    • Progevera
    • Lutopolar
    • Deporone
    • Supprestral
    • Sirprogen
    • Lutoral
    • Oragest
    • Nidaxin
    • Depo-Promone
    • Promone-E
    • Medrosterona
    • Repromap
    • Depocon
    • Meprate
    • Cykrina
    • Veraplex
    • Suprestral
    • Mepastat
    • Clinofem
    • Sumiferm
    • Indivina
    • Provera dosepak
    • Dugen
    • Depo-progestin
    • 6-alpha-M
    • 6alpha-Methyl-17alpha-hydroxyprogesterone acetate
    • Depo-Ralovera
    • Medroxyprogesterone acetate [JAN]
    • Med-Pro
    • 6-alpha-Methyl-4-pregnene-3,20-dion-17-alpha-ol acetate
    • 17.alpha.-Hydroxy-6.alpha.-methylprogesterone acetate
    • NCGC00022037-05
    • Farlutal
    • HMS2235E05
    • Progesterone, 17-alpha-hydroxy-6-alpha-methyl-, acetate
    • Tox21_200141
    • (1R,3aS,3bR,5S,9aR,9bS,11aS)-1-acetyl-5,9a,11a-trimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl acetate
    • CPD000653524
    • DTXSID0025527
    • CCRIS 371
    • AB00384270_15
    • MEDROXYPROGESTERONE ACETATE [WHO-DD]
    • PREMPRO (PREMARIN;CYCRIN)
    • 17.alpha.-Hydroxy-6.alpha.-methylpregn-4-ene-3,20-dione acetate
    • MEDROXYPROGESTERONE ACETATE [ORANGE BOOK]
    • MEDROXYPROGESTERONE ACETATE [WHO-IP]
    • Medroxyprogesteroni acetas
    • 6-alpha-Methyl-17-acetoxy progesterone
    • 17alpha-Hydroxy-6-alpha-methylprogesterone acetate
    • CAS-71-58-9
    • (6-alpha)-17-(Acetyloxy)-6-methylpreg-4-ene-3,20-dione
    • Medroxyprogesterone 17 Acetate
    • CHEBI:6716
    • 17-alpha-Acetoxy-6-alpha-methylpregn-4-ene-3,20-dione
    • Depo-clinovir
    • MLS001148217
    • AKOS015894870
    • Perlutex Leo
    • 17alpha-Acetoxy-6alpha-methylprogesterone
    • NCGC00022037-07
    • NSC-26386
    • Pregn-4-ene-3,20-dione, 17-hydroxy-6alpha-methyl-, acetate
    • MEDROXYPROGESTERONE ACETATE [IARC]
    • Clinovir
    • UNII-C2QI4IOI2G
    • Pregn-4-ene-3, 17-hydroxy-6.alpha.-methyl-, acetate
    • Depo-Prodasone
    • 6-alpha-Methyl-17-alpha-acetoxypregn-4-ene-3,20-dione
    • 17.alpha.-Hydroxy-6-.alpha.-methylprogesterone acetate
    • (6.alpha.-Pregn-4-ene-3, 17-(acetyloxy)-6-methyl-
    • Progesterone, 17-hydroxy-6alpha-methyl-, acetate
    • medoxyprogesterone
    • HMS2233O07
    • HY-B0469
    • Medroxiprogesterone Acetate
    • MPA-Noury
    • MRF-0000023
    • NCGC00257695-01
    • EN300-7480751
    • Progestalfa
    • 6-alpha-Methyl-17alpha-hydroxyprogesterone Acetate
    • MAP
    • Medroxyprogesterone acetate (JP17/USP)
    • Provera (TN)
    • CHEMBL717
    • Medroxyprogesterone 17-acetate, >=97% (HPLC)
    • Medroxyprogesterone acetate for system suitability, European Pharmacopoeia (EP) Reference Standard
    • 6-alpha-Methyl-17-alpha-acetoxyprogesterone
    • Aragest
    • NSC-21171
    • MPA-beta
    • Tox21_111319_1
    • MEDROXYPROGESTERONE 17-ACETATE [MI]
    • medroxyprogesterone-acetate
    • AC-2174
    • PSGAAPLEWMOORI-PEINSRQWSA-N
    • Medroxyprogesterone-17-acetate 100 microg/mL in Acetonitrile
    • 17-Hydroxy-6alpha-methylpregn-4-ene-3,20-dione acetate
    • 6alpha-Methyl-17alpha-acetoxyprogesterone
    • LS-1607
    • MEDROXYPROGESTERONE ACETATE COMPONENT OF PREMPRO
    • Medroxyprogesterone acetate, United States Pharmacopeia (USP) Reference Standard
    • 6.alpha.-Methyl-4-pregnene-3,20-dion-17.alpha.-ol acetate
    • Cycrin
    • MLS000069442
    • EINECS 200-757-9
    • U 8839
    • NCGC00022037-04
    • Medroxyprogesterone Acetate, Pharmaceutical Secondary Standard; Certified Reference Material
    • NC00574
    • MEDROXYPROGESTERONE ACETATE [MART.]
    • 6.alpha.-Methyl-17.alpha.-hydroxyprogesterone acetate
    • D00951
    • 6alpha-Methyl-4-pregnene-3,20-dion-17alpha-ol acetate
    • MEDROXYPROGESTERONE ACETATE [EP MONOGRAPH]
    • MEDROXYPROGESTERONE ACETATE [VANDF]
    • Depo-subq provera
    • BRN 2066112
    • PREMPRO COMPONENT MEDROXYPROGESTERONE ACETATE
    • 6.alpha.-Methyl-17.alpha.-acetoxypregn-4-ene-3,20-dione
    • NCGC00022037-03
    • 6alpha-Pregn-4-ene-3,20-dione, 17-(acetyloxy)-6-methyl-
    • MEGESTROL ACETATE IMPURITY A [EP IMPURITY]
    • MAP (steroid)
    • (6alpha)-6-methyl-3,20-dioxopregn-4-en-17-yl acetate
    • ONCO-Provera
    • 17alpha-Hydroxy-6alpha-methylpregn-4-ene-3,20-dione acetate
    • Medroxyprogesterone 17-acetate, VETRANAL(TM), analytical standard
    • Medroxyprogesterone acetate [Progestins]
    • 6alpha-Methyl-17alpha-acetoxypregn-4-ene-3,20-dione
    • DB00603
    • Depo-Subq Provera 104
    • 71-58-9
    • Depo-Medroxyprogesterone acetate
    • Aragest 5
    • Depo-subq provera 104 (TN)
    • NSC21171
    • 6alpha-Methyl-17-acetoxy progesterone
    • Pregn-4-ene-3,20-dione, 17-(acetyloxy)-6-methyl-, (6a)-
    • 4-08-00-02212 (Beilstein Handbook Reference)
    • MLS002207115
    • Depo-Progevera
    • BDBM50067678
    • Medroxyprogesterone acetate, for performance test, European Pharmacopoeia (EP) Reference Standard
    • C24H34O4
    • Depo-Map
    • Tox21_111319
    • (6S,8R,9S,10R,13S,14S,17R)-17-Acetyl-6,10,13-trimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
    • Depot medroxyprogesterone acetate
    • Depo-Provera Contraceptive
    • MEDROXYPROGESTERONE ACETATE [USP MONOGRAPH]
    • Pregn-4-ene-3,20-dione, 17-(acetyloxy)-6-methyl-, (6.alpha.)-
    • SCHEMBL4276
    • Depot-medroxyprogesterone acetate
    • NCGC00263480-01
    • s2567
    • medroxyprogesteronacetat-
    • MEDROXYPROGESTERONE ACETATE COMPONENT OF PREMPHASE
    • C76275
    • MPA Hexal
    • 17-Acetoxy-6-alpha-methylprogesterone
    • 17-Acetoxy-6alpha-methylprogesterone
    • 6.alpha.-Pregn-4-ene-3, 17-(acetyloxy)-6-methyl-
    • C08150
    • AI3-60127
    • Medroxyprogesteroneacetate
    • 6alpha-Methyl-17-acetoxyprogesterone
    • HMS3884B10
    • AB00384270-14
    • Q2823834
    • Hysron
    • Pregn-4-ene-3,20-dione, 17-(acetyloxy)-6-methyl-, (6alpha)-
    • NCGC00094713-01
    • NSC 21171
    • 17-alpha-Hydroxy-6-alpha-methylpregn-4-ene-3,20-dione acetate
    • Pregn-4-eno-3,20-diona, 17-(acetiloxi)-6-metil-, (6 alfa)-
    • SMR000059125
    • Medroprogesterone Acetate
    • Depomedroxyprogesterone acetate
    • SMR000653524
    • PREMPHASE COMPONENT MEDROXYPROGESTERONE ACETATE
    • AS-13981
    • Medroxyprogesterone acetate for peak identification, European Pharmacopoeia (EP) Reference Standard
    • (6alpha)-17-(Acetyloxy)-6-methylpreg-4-ene-3,20-dione
    • Pregn-4-ene-3,20-dione, 17-(acetyloxy)-6-methyl-, (6?)-
    • HMS3259O14
    • 6-alpha-Methyl-17-alpha-hydroxyprogesterone acetate
    • MEDROXYPROGESTERONI ACETAS [WHO-IP LATIN]
    • Depo-provera (TN)
    • Pregn-4-ene-3, 17-(acetyloxy)-6-methyl-, (6.alpha.)-
    • C2QI4IOI2G
    • 17-Acetoxy-6.alpha.-methylprogesterone
    • MEDROXYPROGESTERONE ACETATE [USP-RS]
    • DTXCID905527
    • CCG-264965
    • Medroxyprogesterone acetate [USP:JAN]
    • Amen
    • Medroxyprogesterone-17-acetate
    • 6.alpha.-Methyl-17-acetoxyprogesterone
    • Ralovera
    • DP150
    • (6?)-6-Methyl-3,20-dioxopregn-4-en-17-yl acetate
    • Medroxyprogesterone acetate, European Pharmacopoeia (EP) Reference Standard
    • NSC26386
    • 17.alpha.-Acetoxy-6-.alpha.-methylpregn-4-ene-3,20-dione
    • Medroxyprogesterone (acetate)
    • 17alpha-Hydroxy-6alpha-methylprogesterone acetate
    • 6.alpha.-Methyl-17.alpha.-acetoxyprogesterone
    • LUNELLE COMPONENT MEDROXYPROGESTERONE ACETATE
    • PREMPHASE (PREMARIN;CYCRIN 14/14)
    • TV-46046
    • 17-alpha-Hydroxy-6-alpha-methylprogesterone acetate
    • 17.alpha.-Acetoxy-6.alpha.-methylprogesterone
    • Opera_ID_1110
    • MPA GYM
    • MEDROXYPROGESTERONE ACETATE COMPONENT OF LUNELLE
    • (6-alpha)-Pregn-4-ene-3,20-dione, 17-(acetyloxy)-6-methyl-
    • Depo-ProveraContraceptive
    • CS-0694837
    • Medroxyprogesterone acetate (Standard)
    • NS00006415
    • HY-B0469R
    • CBP-1011
    • Medroxy Progesterone 17-Acetate
    • Medroxy Progesterone Acetate
    • Medroxyprogesterone acetate for peak identification
    • Medroxyprogesterone acetate for system suitability
    • [(6S,8R,9S,10R,13S,14S,17R)-17-acetyl-6,10,13-trimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
    • Medroxyprogesterone acetate (JP18/USP)
    • Farlutal 250
    • Nadigest (vet)
    • g-Farlutal
    • PREGN-4-ENE-3,20-DIONE, 17-(ACETYLOXY)-6-METHYL-, (6-ALPHA)-
    • Pregn-4-ene-3,20-dione, 17-hydroxy-6alpha-methyl-, acetate (8CI)
    • Depo-provera oncology
    • 6-Alpha-methyl-17alpha-acetoxyprogesterone
    • 200-757-9
    • Depo Provera
    • MEDROXYPROGESTERONE ACETATE (USP MONOGRAPH)
    • (6-ALPHA)-17-(ACETYLOXY)-6-METHYLPREGN-4-ENE-3,20-DIONE
    • (6alpha)-17-(Acetyloxy)-6-methylpregn-4-ene-3,20-dione
    • 17-Hydroxy-6-alpha-methylpregn-4-ene-3,20-dione acetate
    • Sayana press
    • Depo Medroxyprogesterone Acetate
    • MEDROXYPROGESTERONE ACETATE (MART.)
    • Metipregnone
    • 6-ALPHA-METHYL-17-ACETOXYPROGESTERONE
    • MEGESTROL ACETATE IMPURITY A (EP IMPURITY)
    • 17-(Acetyloxy)-6alpha-methylpregn-4-ene-3,20-dione
    • MEDROXYPROGESTERONE ACETATE (EP MONOGRAPH)
    • ANOESTRULILN
    • 17-HYDROXY-6.ALPHA.-METHYLPREGN-4-ENE-3,20-DIONE ACETATE
    • 6 alpha Methyl 17alpha hydroxyprogesterone Acetate
    • Medroxyprogesterone Acetate Injectable Suspension
    • 6alpha-Methyl-3,20-dioxopregn-4-en-17-yl acetate
    • Depo-mpa
    • Climanor
    • PROMONE E
    • FM25036
    • Medroxyprogesterone acetic acid
    • Farlutal 100
    • Farlutal 500
    • MEDROXYPROGESTERONE ACETATE (USP-RS)
    • MEDROXYPROGESTERONE ACETATE (IARC)
    • Sodelut G
    • DepoProvera
    • Depot-Medroxyprogestereone Acetate
    • Medroxyprogesterone acetate (USP:JAN)
    • PREGN-4-ENE-3,20-DIONE, 17-HYDROXY-6-ALPHA-METHYL-, ACETATE
    • (6?)-17-(Acetyloxy)-6-methyl-pregn-4-ene-3,20-dione;17?-Acetoxy-6?-methylpregn-4-ene-3,20-dione;17?-Acetoxy-6?-methylprogesterone
    • (6 alpha)-17-(Acetoxy)-6-methylpregn-4-ene-3,20-dione
    • Ciclotal
    • Nidaxin (vet)
    • Farlutal 200
    • 17-ALPHA-ACETOXY-6-ALPHA-METHYLPROGESTERONE
    • Medroxyprogesterone acetate
    • MDL: MFCD00010483
    • Inchi: 1S/C24H34O4/c1-14-12-18-19(22(4)9-6-17(27)13-21(14)22)7-10-23(5)20(18)8-11-24(23,15(2)25)28-16(3)26/h13-14,18-20H,6-12H2,1-5H3/t14-,18+,19-,20-,22+,23-,24-/m0/s1
    • InChI Key: PSGAAPLEWMOORI-PEINSRQWSA-N
    • SMILES: O(C(C)=O)[C@]1(C(C)=O)CC[C@H]2[C@@H]3C[C@H](C)C4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O
    • BRN: 2066112

Computed Properties

  • Exact Mass: 386.24600
  • Monoisotopic Mass: 386.24570956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 767
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: 4.1
  • Topological Polar Surface Area: 60.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.0346 (rough estimate)
  • Melting Point: 203.0 to 209.0 deg-C
  • Boiling Point: 500.3°C at 760 mmHg
  • Flash Point: 213.2 oC
  • Refractive Index: 48 ° (C=1, Dioxane)
  • Solubility: Soluble in DMF, ethanol (12 mg/ml at 25 °C), methanol (sparingly), DMSO (12 mg/ml at 25 °C), and water (<1 mg/ml at 25 °C).
  • Water Partition Coefficient: <0.1 g/100 mL at 23 ºC
  • Stability/Shelf Life: Stable, but weakly air and light sensitive. Incompatible with strong oxidizing agents.
  • PSA: 60.44000
  • LogP: 4.51270
  • Merck: 13,5817
  • Specific Rotation: +45.0 to +51.0° (c=1 in Dioxane)
  • Solubility: Soluble in water and ethanol.

Medroxyprogesterone acetate Security Information

  • Symbol: GHS08
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H351
  • Warning Statement: P281
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: R40;R48
  • Safety Instruction: S22-S36/37/39-S45
  • Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
  • RTECS:TU5010000
  • Hazardous Material Identification: Xn
  • Safety Term:S22;S36/37/39;S45
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • HazardClass:6.1
  • PackingGroup:
  • Risk Phrases:R40; R48

Medroxyprogesterone acetate Pricemore >>

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Medroxyprogesterone acetate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:71-58-9)醋酸甲羟孕酮
Order Number:LE8475484;LE12118
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:47
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:71-58-9)Medroxyprogesterone Acetate
Order Number:sfd17828
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com

Medroxyprogesterone acetate Spectrogram

13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:71-58-9)醋酸甲羟孕酮
LE8475484;LE12118
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:71-58-9)Medroxyprogesterone Acetate
sfd17828
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email